N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide

• IUPAC Name: 1-ethyl-3-[[2-(4-methylphenyl)quinoline-4-carbonyl]amino]thiourea
• InChI: InChI=1S/C20H20N4OS/c1-3-21-20(26)24-23-19(25)16-12-18(14-10-8-13(2)9-11-14)22-17-7-5-4-6-15(16)17/h4-12H,3H2,1-2H3,(H,23,25)(H2,21,24,26)
• InChI Key: JTFNMABXAJEVLV-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=S)NNC(=O)C1=CC(=NC2=CC=CC=C21)C3=CC=C(C=C3)C
• Molecular Formula: C20H20N4OS
• Molecular Weight: 364.5 g/mol

Description

N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide, also known as EMD 1214063, is a small molecule inhibitor that targets the protein tyrosine phosphatase SHP2. This compound has gained significant attention in the field of cancer research due to its potential as a therapeutic agent for various types of cancer.

Mechanism of Action

SHP2 is a critical regulator of multiple signaling pathways that are involved in cell growth, survival, and differentiation. It is overexpressed in many types of cancer and has been shown to promote tumor growth and metastasis. N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 inhibits SHP2 activity by binding to the protein and preventing its interaction with downstream signaling molecules. This leads to the inhibition of multiple signaling pathways that are critical for cancer cell growth and survival.
Biochemical and Physiological Effects:
N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 has been shown to have potent anti-tumor activity in various preclinical models. It has been shown to inhibit tumor growth, induce apoptosis, and inhibit metastasis in xenograft models of breast cancer, lung cancer, and melanoma. In addition, N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 has been shown to sensitize cancer cells to chemotherapy and radiation therapy, suggesting that it may have potential as a combination therapy with other cancer treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 is its specificity for SHP2. This compound has been shown to have minimal off-target effects, which is important for the development of safe and effective cancer therapies. However, one of the limitations of N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 is its poor solubility, which can make it difficult to administer in vivo. In addition, further studies are needed to determine the optimal dosing and treatment regimens for this compound.

Future Directions

There are several potential future directions for the development of N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 as a cancer therapy. One area of research is the identification of biomarkers that can predict response to this compound. In addition, combination therapy studies with other cancer treatments, such as immune checkpoint inhibitors, are needed to determine the optimal treatment regimens. Finally, further preclinical and clinical studies are needed to determine the safety and efficacy of N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 in different types of cancer.

Scientific Research Applications

N-ethyl-2-{[2-(4-methylphenyl)-4-quinolinyl]carbonyl}hydrazinecarbothioamide 1214063 has been extensively studied for its potential use in cancer therapy. It has been shown to inhibit the activity of SHP2, a protein tyrosine phosphatase that is overexpressed in many types of cancer. Inhibition of SHP2 has been shown to block cell proliferation, induce apoptosis, and inhibit tumor growth in various preclinical models.